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Compound of Interest

Compound Name: 4-(3-Methylphenyl)pyrrolidin-2-one

Cat. No.: B2903229 Get Quote

In-Depth Technical Guide: 4-(3-
Methylphenyl)pyrrolidin-2-one
CAS Number: 1019650-80-6[1][2][3][4][5]

Synonyms: 4-m-tolylpyrrolidin-2-one[5]

Executive Summary
4-(3-Methylphenyl)pyrrolidin-2-one is a substituted γ-lactam belonging to the pyrrolidinone

class of heterocyclic compounds. The pyrrolidinone ring is a significant pharmacophore found

in numerous biologically active molecules and approved pharmaceuticals.[6][7] While specific

research on the synthesis, properties, and biological activity of 4-(3-Methylphenyl)pyrrolidin-
2-one is limited in publicly available literature, this guide provides a comprehensive overview

based on established principles of pyrrolidinone chemistry and the known biological importance

of this scaffold. This document is intended for researchers, scientists, and professionals in drug

development, offering insights into its chemical nature, potential synthetic routes, and the

pharmacological context of the broader class of 4-substituted pyrrolidin-2-ones.

Chemical Structure and Properties
The chemical structure of 4-(3-Methylphenyl)pyrrolidin-2-one consists of a five-membered

pyrrolidin-2-one ring substituted at the 4-position with a 3-methylphenyl (m-tolyl) group.
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Chemical Structure:

Chemical Structure of 4-(3-Methylphenyl)pyrrolidin-2-one

Figure 1. Chemical structure of 4-(3-Methylphenyl)pyrrolidin-2-one.

Physicochemical Data:

Property Value Source

CAS Number 1019650-80-6 [1][2][3][4][5]

Molecular Formula C₁₁H₁₃NO Inferred from structure

Molecular Weight 175.23 g/mol Inferred from formula

Synonyms 4-m-tolylpyrrolidin-2-one [5]

Note: Detailed experimental data on properties like melting point, boiling point, and solubility for

this specific compound are not readily available in the cited literature.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-(3-
Methylphenyl)pyrrolidin-2-one was not found in the reviewed literature, the synthesis of 4-

aryl-pyrrolidin-2-ones is a well-established area of organic chemistry. A common and effective

method involves the Michael addition of a nitroalkane to a substituted cinnamate, followed by

reduction of the nitro group and subsequent cyclization.

Generalized Experimental Protocol for the Synthesis of 4-Aryl-Pyrrolidin-2-ones:

Michael Addition: A substituted ethyl cinnamate (e.g., ethyl 3-(3-methylphenyl)acrylate) is

reacted with a nitroalkane (e.g., nitromethane) in the presence of a base such as sodium

ethoxide or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in a suitable solvent like ethanol or

THF. The reaction mixture is typically stirred at room temperature until completion, which can

be monitored by thin-layer chromatography (TLC).

Purification of the Michael Adduct: The resulting γ-nitro ester is isolated by quenching the

reaction with a weak acid, followed by extraction with an organic solvent and purification
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using column chromatography.

Nitro Group Reduction and Lactamization: The purified γ-nitro ester is then subjected to a

reduction of the nitro group. A common method is catalytic hydrogenation using a catalyst

such as Raney nickel or palladium on carbon (Pd/C) under a hydrogen atmosphere. This

reduction leads to the formation of the corresponding amino ester, which spontaneously

cyclizes to form the 4-aryl-pyrrolidin-2-one.

Final Purification: The final product is purified by recrystallization or column chromatography

to yield the desired 4-aryl-pyrrolidin-2-one.

Below is a generalized workflow for the synthesis of 4-aryl-pyrrolidin-2-ones.

Generalized Synthesis of 4-Aryl-Pyrrolidin-2-ones

Step 1: Michael Addition

Step 2: Reduction and Cyclization

Aryl-substituted α,β-unsaturated ester

γ-Nitro ester intermediate

Reaction

Nitroalkane Base (e.g., NaOEt, DBU)

4-Aryl-pyrrolidin-2-oneReduction (e.g., H₂, Pd/C)

Spontaneous Cyclization

Click to download full resolution via product page

A generalized synthetic workflow for 4-aryl-pyrrolidin-2-ones.
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Biological and Pharmacological Context
The pyrrolidinone core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of

biological activities.[6] Derivatives have been developed as antibacterial, antifungal, anticancer,

and anticonvulsant agents.[6][8] The specific substitution at the 4-position of the pyrrolidinone

ring can significantly influence the pharmacological profile.

Although no specific biological data for 4-(3-Methylphenyl)pyrrolidin-2-one has been found,

related 4-substituted pyrrolidinone derivatives have been investigated for various therapeutic

applications. For instance, certain 4-substituted proline amides have been synthesized and

evaluated as potent and selective inhibitors of dipeptidyl peptidase IV (DPP-IV), a key target in

the treatment of type 2 diabetes.[9]

The diverse biological activities associated with the pyrrolidinone scaffold are illustrated in the

diagram below.

Reported Biological Activities of Derivatives

Pyrrolidinone Scaffold

Anticonvulsant Anticancer Antibacterial DPP-IV Inhibition Antifungal Monoamine Uptake Inhibition
(for related structures)

Click to download full resolution via product page

Diverse biological activities of the pyrrolidinone scaffold.

Conclusion and Future Directions
4-(3-Methylphenyl)pyrrolidin-2-one is a chemical entity whose specific properties and

applications are not yet extensively documented in scientific literature. However, its structural

class, the 4-aryl-pyrrolidin-2-ones, is of significant interest to the drug discovery and

development community. The established synthetic pathways for this class of compounds are
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robust, and the known wide-ranging biological activities of the pyrrolidinone scaffold suggest

that 4-(3-Methylphenyl)pyrrolidin-2-one could be a valuable subject for future research.

Further investigation into the synthesis, characterization, and biological screening of this

compound is warranted to explore its potential as a novel therapeutic agent. Researchers are

encouraged to investigate its activity in assays related to neurological disorders, metabolic

diseases, and infectious agents, given the precedents set by other members of the

pyrrolidinone family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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